Cas no 80166-29-6 (Phosphorimidic triamide, N,N,N',N',N'',N''-hexabutyl-N'''-propyl-)

• Product Name: Phosphorimidic triamide, N,N,N',N',N'',N''-hexabutyl-N'''-propyl-
• CAS No: 80166-29-6
• MF: C₂₇H₆₁N₄P
• MW: 472.773808240891
• CID: 706211
• PubChem ID: 71421303
• Update Time: 2025-04-19

Phosphorimidic triamide, N,N,N',N',N'',N''-hexabutyl-N'''-propyl- Chemical and Physical Properties

Names and Identifiers

• Phosphorimidic triamide, N,N,N',N',N'',N''-hexabutyl-N'''-propyl-
• N-[bis(dibutylamino)-propylimino-λ⁵-phosphanyl]-N-butylbutan-1-amine
• DTXSID00840463
• 80166-29-6
• N,N,N',N',N'',N''-Hexabutyl-N'''-propylphosphorimidic triamide

• Inchi： 1S/C27H61N4P/c1-8-15-22-29(23-16-9-2)32(28-21-14-7,30(24-17-10-3)25-18-11-4)31(26-19-12-5)27-20-13-6/h8-27H2,1-7H3
• InChI Key： XKOTZXCKVQDQCO-UHFFFAOYSA-N
• SMILES： P(=NCCC)(N(CCCC)CCCC)(N(CCCC)CCCC)N(CCCC)CCCC

Computed Properties

• Exact Mass: 472.46338496g/mol
• Monoisotopic Mass: 472.46338496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 23
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.2
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 31.89000
• LogP: 9.04920